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Compound of Interest

Compound Name: 5-Methoxyindan

CAS No.: 5111-69-3

Cat. No.: B1585329 Get Quote

Introduction
5-Methoxyindan is a research chemical belonging to the indan class of compounds,

characterized by a bicyclic structure where a benzene ring is fused to a cyclopentane ring. The

addition of a methoxy group at the 5-position significantly influences its electronic properties

and potential biological activity. While research on 5-Methoxyindan itself is emerging, its

amino-substituted analog, 5-methoxy-2-aminoindane (MEAI), has garnered more significant

attention in the scientific community. MEAI is a psychoactive compound that has been

investigated for its potential as a binge-mitigating agent and for its effects on appetite and

weight management.[1][2][3] This guide will provide a comprehensive technical overview of 5-
Methoxyindan, leveraging available data and drawing insights from the more extensively

studied MEAI to offer a thorough resource for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 5-Methoxyindan is fundamental for

its handling, formulation, and use in experimental settings.
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Property Value Source(s)

IUPAC Name
5-methoxy-2,3-dihydro-1H-

indene
[4]

CAS Number 5111-69-3 [5]

Molecular Formula C₁₀H₁₂O [4]

Molecular Weight 148.20 g/mol [4]

Appearance

Not explicitly defined for 5-

Methoxyindan, but related

compounds are often liquids or

low-melting solids.

Solubility

Expected to be soluble in

organic solvents like ethanol,

DMSO, and dimethyl

formamide.

Boiling Point Not explicitly defined.

Melting Point Not explicitly defined.

Synthesis of 5-Methoxyindan and its Analogs
The synthesis of 5-Methoxyindan and its derivatives, such as MEAI, typically involves multi-

step organic chemistry procedures. Below is a generalized workflow and a more detailed

protocol for a related aminoindane analog.

General Synthesis Workflow
The synthesis of substituted indanes often starts from commercially available precursors and

involves key reactions such as Friedel-Crafts acylation, reduction, and functional group

interconversions.

Starting Material Intermediate 1Reaction 1 Intermediate 2Reaction 2 Final ProductReaction 3
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Caption: A generalized multi-step synthesis workflow for indane derivatives.

Experimental Protocol: Synthesis of 2-Aminoindane
Analogs
The following protocol is adapted from a known synthesis of 2-aminoindane derivatives and

can be conceptually applied to the synthesis of 5-methoxy-2-aminoindane with appropriate

starting materials.[6]

Materials:

Appropriately substituted quinoline derivative (e.g., 2-chloro-quinoline-3-carbaldehyde)

Appropriately substituted 2-aminoindan (e.g., 4,5-dimethoxy-2-aminoindan)

Anhydrous sodium acetate

Dry methanol

Sodium borohydride (NaBH₄)

Diethyl ether

Concentrated Hydrochloric Acid (HCl)

Sodium hydroxide (NaOH) pellets

Anhydrous sodium sulfate

Procedure:

Imine Formation:

Dissolve the substituted quinoline derivative and the 2-aminoindan analog in dry methanol

in a reaction flask.
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Add anhydrous sodium acetate to the mixture.

Stir the reaction mixture at room temperature for 15 minutes, or until a white precipitate

forms.

Filter the resulting solid by gravity and dry it in an oven at 100°C for 24 hours.

Reduction to the Amine:

Dissolve the dried imine in methanol and place the flask in an ice bath.

Slowly add sodium borohydride (NaBH₄) to the solution while maintaining constant stirring.

Continue stirring in the ice bath for 4 hours.

Work-up and Extraction:

After the reaction is complete, dilute the mixture with water.

Acidify the solution by adding an excess of concentrated HCl.

Evaporate the methanol under reduced pressure.

Make the resulting aqueous solution alkaline by adding NaOH pellets.

Extract the organic phase with diethyl ether (3 x 10 mL).

Wash the combined organic layers with water.

Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent

under reduced pressure to yield the final product.

Pharmacology and Mechanism of Action
While specific pharmacological data for 5-Methoxyindan is limited, extensive research on its

amino derivative, 5-methoxy-2-aminoindane (MEAI), provides significant insights into the

potential biological activity of this class of compounds.
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5-Methoxy-2-Aminoindane (MEAI): A Case Study
MEAI is a monoamine releasing agent, acting as a modestly selective serotonin releasing

agent (SSRA).[7] It exhibits a 6-fold preference for inducing serotonin release over

norepinephrine and a 20-fold preference over dopamine.[7] This pharmacological profile

suggests that MEAI may produce entactogenic and sympathomimetic effects similar to MDMA,

but with a potentially reduced misuse liability.[7]

MEAI has also been shown to have a moderate affinity for the α₂-adrenergic receptor.[7]

Studies in rats have demonstrated that MEAI has a favorable safety profile at certain doses

and displays a very short plasma and brain half-life of 0.5-0.7 hours.[3] Interestingly, MEAI

exhibits non-linear pharmacokinetic behavior at higher doses.[3]

Recent research has also highlighted the potential of MEAI in treating diet-induced obesity and

improving metabolic parameters in mice.[1] Treatment with MEAI was found to significantly

reduce overweight and adiposity by preserving lean mass and decreasing fat mass.[1]

Proposed Signaling Pathway
The primary mechanism of action for MEAI involves the release of monoamine

neurotransmitters, particularly serotonin.
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Caption: Proposed mechanism of MEAI-induced serotonin release.

Analytical Characterization
Accurate identification and quantification of 5-Methoxyindan and its analogs are crucial for

research purposes. A combination of chromatographic and spectroscopic techniques is
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typically employed.

Analytical Methods
Method Application

Gas Chromatography-Mass Spectrometry (GC-

MS)

Separation and identification of volatile

compounds. Provides structural information

based on mass-to-charge ratio.

Liquid Chromatography-Mass Spectrometry

(LC-MS)

Suitable for a wider range of compounds,

including those that are not volatile. Offers high

sensitivity and selectivity.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Provides detailed information about the

molecular structure, including the connectivity of

atoms. ¹H and ¹³C NMR are standard.

Infrared (IR) Spectroscopy
Identifies functional groups present in the

molecule based on their vibrational frequencies.

Experimental Protocol: Sample Preparation for GC-MS
Analysis

Standard Solution Preparation:

Accurately weigh a known amount of the 5-Methoxyindan reference standard.

Dissolve it in a suitable volatile organic solvent (e.g., methanol, acetonitrile) to prepare a

stock solution of known concentration.

Perform serial dilutions to create a series of calibration standards.

Sample Preparation:

For liquid samples (e.g., plasma, urine), perform a liquid-liquid or solid-phase extraction to

isolate the analyte and remove interfering matrix components.

For solid samples, dissolve a known amount in a suitable solvent.
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If necessary, derivatize the analyte to improve its volatility and chromatographic properties.

GC-MS Analysis:

Inject a small volume (typically 1 µL) of the prepared standard or sample into the GC-MS

system.

Use an appropriate GC column and temperature program to achieve good separation.

Set the mass spectrometer to scan a relevant mass range or to monitor specific ions for

targeted analysis.

Safety and Handling
As a research chemical, 5-Methoxyindan and its analogs should be handled with appropriate

safety precautions.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves.

Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of

vapors or dust.

Storage: Store in a tightly sealed container in a cool, dry, and dark place.

Disposal: Dispose of waste according to institutional and local regulations for chemical

waste.

Legal Status
The legal status of 5-Methoxyindan and its analogs can vary by jurisdiction. Researchers

should consult their local regulations before acquiring or working with these compounds. For

example, in the United Kingdom, MEAI falls under the Psychoactive Substances Act.[7]

Conclusion
5-Methoxyindan represents an interesting scaffold for chemical and pharmacological

research. While direct data on this specific compound is limited, the extensive studies on its
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amino derivative, MEAI, provide a valuable framework for understanding its potential biological

activities. This guide has synthesized the available information to provide a comprehensive

technical resource for researchers, covering its chemical properties, synthesis, pharmacology,

analytical methods, and safety considerations. Further research is warranted to fully elucidate

the pharmacological profile and therapeutic potential of 5-Methoxyindan and its related

analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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